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Compound of Interest

Compound Name: Thiol-PEG3-thiol

cat. No.: B521457

In-Depth Technical Guide to Thiol-PEG3-Thiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the bifunctional crosslinking agent,
Thiol-PEG3-thiol. It details its chemical structure, molecular weight, and key physicochemical
properties. Furthermore, this guide outlines a detailed experimental protocol for its application
in hydrogel synthesis and provides a visual representation of the experimental workflow.

Core Properties of Thiol-PEG3-Thiol

Thiol-PEG3-thiol, also known by its chemical name 1,8-Dimercapto-3,6-dioxaoctane, is a
versatile crosslinking molecule. It features two terminal thiol (-SH) groups connected by a
hydrophilic three-unit polyethylene glycol (PEG) spacer. This structure imparts unique
properties, making it a valuable tool in bioconjugation, materials science, and drug delivery.
The PEG spacer enhances aqueous solubility and biocompatibility, while the terminal thiol
groups offer reactive sites for covalent bond formation, most notably through thiol-ene
reactions.

Data Presentation: Quantitative Data Summary
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Property Value

Molecular Formula C8H1803S2

Molecular Weight 226.36 g/mol

CAS Number 2781-02-4

Synonyms B.is-PEG3-thioI, 1,8-Dimercapto-3,6-
dioxaoctane, DMDO

Appearance Clear Liquid

Purity Typically 295%

SMILES SCCOCCOcCcOocCes

Experimental Protocols: Hydrogel Formation via
Thiol-Ene Photopolymerization

This protocol outlines a general procedure for the fabrication of a polyethylene glycol (PEG)
hydrogel using Thiol-PEG3-thiol as a crosslinker and a multi-arm PEG-norbornene as the
backbone. This method utilizes a photo-initiated thiol-ene "click” reaction, which is known for its
high efficiency, specificity, and mild reaction conditions.

Materials:

e Thiol-PEG3-thiol

e Multi-arm PEG-norbornene (e.g., 4-arm PEG-Norbornene)

e Photoinitiator (e.g., Lithium phenyl-2,4,6-trimethylbenzoylphosphinate - LAP)
e Phosphate-buffered saline (PBS), pH 7.4

o Sterile, low-adhesion microcentrifuge tubes or mold

e UV light source (365 nm)

Methodology:
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» Preparation of Precursor Solutions:

o Prepare a stock solution of the multi-arm PEG-norbornene in PBS to the desired final
concentration (e.g., 10% w/v). Ensure complete dissolution.

o Prepare a stock solution of the photoinitiator (LAP) in PBS (e.g., 0.1% w/v). Protect this
solution from light.

o Calculate the stoichiometric amount of Thiol-PEG3-thiol required to crosslink the PEG-
norbornene. The molar ratio of thiol groups to norbornene groups is typically 1:1 for
optimal crosslinking.

» Hydrogel Formulation:

o In a sterile, low-adhesion microcentrifuge tube, combine the PEG-norbornene solution and
the photoinitiator solution.

o Add the calculated amount of Thiol-PEG3-thiol to the mixture.

o Gently but thoroughly mix the components by pipetting up and down. Avoid introducing air
bubbles.

o Photopolymerization:
o Immediately dispense the precursor solution into the desired mold or well plate.

o Expose the solution to UV light (365 nm) at a specific intensity and duration to initiate
polymerization. The exact time will depend on the photoinitiator concentration, light
intensity, and desired gel properties. Gelation can often be observed within seconds to
minutes.

o Post-Polymerization Processing:

o After polymerization, the hydrogel can be swelled in PBS to remove any unreacted
components and to reach equilibrium hydration.

o The resulting hydrogel is now ready for its intended application, such as 3D cell culture or
as a scaffold for tissue engineering.
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Mandatory Visualization: Experimental Workflow

The following diagram illustrates the key steps in the formation of a PEG hydrogel using Thiol-
PEG3-thiol via photopolymerization.
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Caption: Workflow for PEG hydrogel synthesis using Thiol-PEG3-thiol.

« To cite this document: BenchChem. [Thiol-PEG3-thiol structure and molecular weight.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b521457#thiol-peg3-thiol-structure-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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